(3S,7S,14R,23S,27S)-5,13,17,25-Tetraoxo-14-(2-oxo-1-(4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododecan-1-yl)-6,9,12,15-tetraoxa-3-azaoctadecanamido)-4,6,12,18,24,26-hexaazanonacosane-1,3,7,23,27,29-hexacarboxylic acid
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Description
This highly complex macrocyclic compound features a stereospecific architecture with six stereocenters (3S,7S,14R,23S,27S), a tetraazacyclododecane core, and multiple functional groups, including tetraoxo (ketone), hexacarboxylic acid, and polyether-amide chains. The tetraazacyclododecane ring, substituted with three carboxymethyl groups, resembles derivatives of 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA), a well-known chelator for metal ions like gadolinium (Gd³⁺) in magnetic resonance imaging (MRI) contrast agents .
Properties
IUPAC Name |
(2S)-2-[[(1S)-1-carboxy-5-[[(4R)-5-[[(5S)-5-carboxy-5-[[(1S)-1,3-dicarboxypropyl]carbamoylamino]pentyl]amino]-5-oxo-4-[3-[2-[2-[2-[2-[[2-[4,7,10-tris(carboxymethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetyl]amino]ethoxy]ethoxy]ethoxy]ethoxy]propanoylamino]pentanoyl]amino]pentyl]carbamoylamino]pentanedioic acid | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C56H94N12O28/c69-42(57-14-3-1-5-38(51(83)84)61-55(91)63-40(53(87)88)8-11-45(72)73)10-7-37(50(82)59-15-4-2-6-39(52(85)86)62-56(92)64-41(54(89)90)9-12-46(74)75)60-43(70)13-25-93-27-29-95-31-32-96-30-28-94-26-16-58-44(71)33-65-17-19-66(34-47(76)77)21-23-68(36-49(80)81)24-22-67(20-18-65)35-48(78)79/h37-41H,1-36H2,(H,57,69)(H,58,71)(H,59,82)(H,60,70)(H,72,73)(H,74,75)(H,76,77)(H,78,79)(H,80,81)(H,83,84)(H,85,86)(H,87,88)(H,89,90)(H2,61,63,91)(H2,62,64,92)/t37-,38+,39+,40+,41+/m1/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUAZZCDDSSFAFP-ORLFITTNSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN(CCN(CCN1CC(=O)NCCOCCOCCOCCOCCC(=O)NC(CCC(=O)NCCCCC(C(=O)O)NC(=O)NC(CCC(=O)O)C(=O)O)C(=O)NCCCCC(C(=O)O)NC(=O)NC(CCC(=O)O)C(=O)O)CC(=O)O)CC(=O)O)CC(=O)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN(CCN(CCN1CC(=O)NCCOCCOCCOCCOCCC(=O)N[C@H](CCC(=O)NCCCC[C@@H](C(=O)O)NC(=O)N[C@@H](CCC(=O)O)C(=O)O)C(=O)NCCCC[C@@H](C(=O)O)NC(=O)N[C@@H](CCC(=O)O)C(=O)O)CC(=O)O)CC(=O)O)CC(=O)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C56H94N12O28 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1383.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues
The compound’s structural and functional attributes align with three classes of molecules:
Key Differentiators
- Chelation Capacity vs. DOTA : The tris(carboxymethyl) substitution on the tetraazacyclododecane core (vs. DOTA’s tetra-substitution) may reduce thermodynamic stability for Gd³⁺ but increase selectivity for smaller ions like Cu²⁺ .
- Multi-Carboxylic Acid Motif : The six carboxylic acid groups enhance water solubility and may allow multivalent metal coordination, contrasting with linear chelators like EDTA.
Research Findings (Inferred from Structural Analogues)
- Metal Binding: The DOTA-like core suggests a high stability constant for Gd³⁺ (log K ~ 20–25), though slightly lower than DOTA due to fewer carboxymethyl groups. The compound may exhibit stronger binding for Cu²⁺ (log K ~ 15–18), comparable to NOTA .
- Pharmacokinetics : The polyether chain could reduce renal clearance, as seen in PEGylated drugs, improving bioavailability for imaging/therapeutic applications .
- Biological Activity: Unlike flavonoids () or cephalosporins (), this compound lacks intrinsic anti-inflammatory or antibacterial activity. Its utility lies in diagnostic imaging or targeted drug delivery.
Critical Analysis of Evidence
- : Focuses on flavonoids and polyphenols with anti-inflammatory properties. While these share structural motifs (e.g., carboxylic acids), their mechanisms differ entirely from the target compound’s metal-chelating function .
- : Describe cephalosporins with thiadiazole/tetrazole groups.
- Gaps in Evidence: No direct studies on the target compound were found. Conclusions rely on extrapolation from DOTA analogues and polyether-amide pharmacokinetics.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
